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Compound of Interest

Compound Name: 2-Ethoxyoctan-1-amine

Cat. No.: B15310449

Introduction

A comprehensive search for the discovery, history, and detailed technical data for the specific
chemical entity "2-Ethoxyoctan-1-amine" has revealed a notable absence of information in the
public domain, including scientific literature and patent databases. This suggests that 2-
Ethoxyoctan-1-amine may be a novel compound that has not yet been synthesized or
characterized. This guide, therefore, aims to provide relevant information on structurally related
compounds, offering valuable context for researchers, scientists, and drug development
professionals. The synthesis and properties of isomers and analogues such as 8-ethoxyoctan-
1-amine and other ethoxy-amines will be discussed, alongside a proposed synthetic route for
the target molecule based on established chemical principles.

Physicochemical Properties of Structurally Related
Compounds

To provide a comparative context, the following table summarizes the known physicochemical
properties of related ethoxy-amines and the parent octane structure. These data can serve as a
baseline for estimating the properties of the theoretical 2-Ethoxyoctan-1-amine.
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Molecular . .
Compound Molecular . Boiling Point
CAS Number Weight ( g/mol
Name Formula ) (°C)
8-Ethoxyoctan-1- .
_ 68603-39-4 C10H23NO 173.30 Not available
amine
N-
) 4088-36-2 C10H23N 157.30 Not available
Ethyloctylamine
1-Ethoxyoctane 929-61-3 C10H220 158.28 Not available
2-Ethoxyethan-1- .
110-76-9 C4H11NO 89.14 Not available

amine

Synthesis of Ethoxy-Amines: Established Protocols

The synthesis of ethoxy-amines can be achieved through various established methods in
organic chemistry. A prevalent method involves the reductive amination of an appropriate
ketone or aldehyde, or the alkylation of an amine.

General Synthesis of Primary Amines

Several methods are established for the synthesis of primary amines, which could be adapted
for the synthesis of 2-Ethoxyoctan-1-amine. These include:

o Reduction of Nitro Compounds: A nitro group can be reduced to a primary amine via catalytic
hydrogenation or using metals like tin or zinc in an acid.

o Reduction of Nitriles: Nitriles can be reduced to primary amines using strong reducing agents
like lithium aluminum hydride (LIAIH4).

e Reductive Amination of Aldehydes and Ketones: This two-step process involves the
formation of an imine from an aldehyde or ketone with ammonia, followed by the reduction of
the imine to an amine. A common reducing agent for this is sodium cyanoborohydride
(NaBH3CN).[1]

o Gabriel Synthesis: This method involves the alkylation of potassium phthalimide with an alkyl
halide, followed by hydrolysis to yield a primary amine.
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» Hofmann Rearrangement: Primary amides can be converted to primary amines with one
fewer carbon atom through the Hofmann rearrangement.[1]

A patented method for the preparation of 2-ethoxyethylamine involves the reaction of 2-
ethoxyethanol with ammonia and hydrogen over a Cu-Co/Al203-diatomite catalyst in a fixed-
bed reactor.[2][3] The reaction is carried out at a pressure of normal to 4.5 MPa and a
temperature of 100 to 360 °C.[2]

Proposed Synthesis of 2-Ethoxyoctan-1-amine

Based on the general principles of amine synthesis, a plausible route to synthesize 2-
Ethoxyoctan-1-amine would be the reductive amination of 2-ethoxyoctanal. This hypothetical
protocol is outlined below.

Experimental Protocol: Reductive Amination of 2-
Ethoxyoctanal

Step 1: Formation of the Imine

o Dissolve 2-ethoxyoctanal in a suitable solvent such as methanol.

e Add a solution of ammonia in methanol to the reaction mixture.

 Stir the mixture at room temperature to facilitate the formation of the corresponding imine.

Step 2: Reduction of the Imine

To the imine-containing solution, add a reducing agent such as sodium borohydride (NaBH4)
or sodium cyanoborohydride (NaBH3CN) portion-wise.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC-
MS).

Once the reaction is complete, quench the reaction by adding water.

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).
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» Dry the organic layer over an anhydrous salt (e.g., Na2S04), filter, and concentrate under
reduced pressure.

» Purify the crude product by distillation or column chromatography to obtain 2-Ethoxyoctan-
1-amine.

+ +
2-Ethoxyoctanal —NH3> Imine Intermediate % 2-Ethoxyoctan-1-amine

Proposed Synthesis of 2-Ethoxyoctan-1-amine

Click to download full resolution via product page

Caption: Proposed reductive amination pathway for the synthesis of 2-Ethoxyoctan-1-amine.

Biological Activity and Signaling Pathways

Due to the absence of any published research on 2-Ethoxyoctan-1-amine, there is no
information available regarding its biological activity or any associated signaling pathways. The
biological effects of a novel compound would need to be determined through extensive in vitro
and in vivo studies.

Conclusion

While "2-Ethoxyoctan-1-amine” appears to be an uncharacterized molecule, this guide
provides a framework for its potential synthesis and offers data on structurally similar
compounds to aid researchers in their investigations. The proposed synthetic route via
reductive amination presents a viable starting point for the chemical synthesis of this novel
amine. Future research will be essential to determine its physicochemical properties, biological
activity, and potential applications in drug development or other scientific fields. Professionals
in the field are encouraged to consider the provided information on related compounds as a
valuable resource for initiating new research directions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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